Tuberstemonine
Tuberstemonine
Tuberostemonine is an alkaloid. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
6879-01-2
VCID:
VC0192615
InChI:
InChI=1S/C22H33NO4/c1-4-13-14-7-5-6-8-23-16(17-9-11(2)21(24)26-17)10-15(19(14)23)18-12(3)22(25)27-20(13)18/h11-20H,4-10H2,1-3H3/t11-,12-,13+,14+,15+,16-,17-,18+,19+,20-/m0/s1
SMILES:
CCC1C2CCCCN3C2C(CC3C4CC(C(=O)O4)C)C5C1OC(=O)C5C
Molecular Formula:
C22H33NO4
Molecular Weight:
375.5 g/mol
Tuberstemonine
CAS No.: 6879-01-2
Natural Products
VCID: VC0192615
Molecular Formula: C22H33NO4
Molecular Weight: 375.5 g/mol
| CAS No. | 6879-01-2 |
|---|---|
| Product Name | Tuberstemonine |
| Molecular Formula | C22H33NO4 |
| Molecular Weight | 375.5 g/mol |
| IUPAC Name | (1R,3S,9R,10R,11S,14S,15S,16R)-10-ethyl-14-methyl-3-[(2S,4S)-4-methyl-5-oxooxolan-2-yl]-12-oxa-4-azatetracyclo[7.6.1.04,16.011,15]hexadecan-13-one |
| Standard InChI | InChI=1S/C22H33NO4/c1-4-13-14-7-5-6-8-23-16(17-9-11(2)21(24)26-17)10-15(19(14)23)18-12(3)22(25)27-20(13)18/h11-20H,4-10H2,1-3H3/t11-,12-,13+,14+,15+,16-,17-,18+,19+,20-/m0/s1 |
| Standard InChIKey | GYOGHROCTSEKDY-JJDZUBOLSA-N |
| Isomeric SMILES | CC[C@@H]1[C@H]2CCCCN3[C@H]2[C@H](C[C@H]3[C@@H]4C[C@@H](C(=O)O4)C)[C@@H]5[C@H]1OC(=O)[C@H]5C |
| SMILES | CCC1C2CCCCN3C2C(CC3C4CC(C(=O)O4)C)C5C1OC(=O)C5C |
| Canonical SMILES | CCC1C2CCCCN3C2C(CC3C4CC(C(=O)O4)C)C5C1OC(=O)C5C |
| Description | Tuberostemonine is an alkaloid. It has a role as a metabolite. |
| Synonyms | tubero-stemonine tuberostemonine |
| PubChem Compound | 100781 |
| Last Modified | Nov 11 2021 |
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